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Compound of Interest

Compound Name: JR-AB2-011

Cat. No.: B10825248 Get Quote

This technical guide provides a comprehensive overview of the chemical properties, biological

activity, and experimental protocols associated with the research compound JR-AB2-011.

Designed for researchers, scientists, and professionals in drug development, this document

consolidates available data to facilitate further investigation and application of this molecule.

Chemical Structure and Physicochemical Properties
JR-AB2-011 is a small molecule that has been investigated for its potential as a selective

inhibitor of the mTORC2 signaling complex.[1][2][3] Its chemical identity and key properties are

summarized below.

Table 1: Chemical and Physical Properties of JR-AB2-011
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Property Value Reference(s)

IUPAC Name

(Z)-N-(3,4-dichlorophenyl)-2-

((4-fluorophenyl)imino)-5-

methylthiazolidine-3-

carboxamide

[1]

CAS Number 2411853-34-2 [1][2][3]

Chemical Formula C₁₇H₁₄Cl₂FN₃OS [1][2]

Molecular Weight 398.28 g/mol [1][2][3]

SMILES

ClC1=C(Cl)C=C(NC(N2/C(SC(

C)C2)=N/C3=CC=C(F)C=C3)=

O)C=C1

[3]

InChI Key
SHKNIJKASRGSEG-

XLNRJJMWSA-N
[1]

Appearance Solid powder [1]

Purity >98% [1]

Solubility

DMSO: ≥ 20 mg/mL (50.21

mM) Ethanol: 3 mg/mL Water:

Insoluble

[4]

Storage

Powder: -20°C for up to 3

years. In solvent: -80°C for up

to 1 year, -20°C for up to 1

month.

[4]

Biological Activity and Mechanism of Action
JR-AB2-011 was initially identified as a selective inhibitor of mTORC2 (mechanistic target of

rapamycin complex 2).[5] It was reported to act by blocking the association between Rictor and

mTOR, key components of the mTORC2 complex.[3][5] This disruption was shown to inhibit

downstream signaling, including the phosphorylation of Akt at serine 473.[3] However, recent

studies have presented conflicting evidence, suggesting that JR-AB2-011 may exert its effects

through an mTORC2-independent mechanism in certain cell types.[6][7]
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Table 2: Reported Biological Activities of JR-AB2-011

Parameter Value Cell/System Reference(s)

IC₅₀ (mTORC2) 0.36 µM In vitro kinase assay [2][3]

Kᵢ (Rictor-mTOR

association)
0.19 µM In vitro binding assay [2][3]

The mTORC2 Signaling Pathway
The mTORC2 pathway is a critical regulator of cell survival, proliferation, and metabolism. Its

activation leads to the phosphorylation of several downstream targets, including Akt, which in

turn modulates numerous cellular processes.

Figure 1: Simplified mTORC2 Signaling Pathway
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Caption: Figure 1: Simplified mTORC2 Signaling Pathway.

In Vitro and In Vivo Studies
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JR-AB2-011 has been evaluated in various cancer cell lines, including glioblastoma and

melanoma, where it was shown to reduce cell viability and proliferation.[3][8] In vivo studies

using mouse xenograft models of glioblastoma demonstrated that JR-AB2-011 could

significantly inhibit tumor growth.[5][9]

Conflicting Evidence on the Mechanism of Action
A 2024 study by Kořánová et al. investigated the effects of JR-AB2-011 on leukemia and

lymphoma cell lines.[6][7] Their findings indicated that while JR-AB2-011 induced metabolic

changes, it did not affect the phosphorylation of Akt at Ser473 or the association between

mTOR and Rictor in their experimental models.[7] These results suggest that the biological

effects of JR-AB2-011 may be cell-type specific or occur through a mechanism independent of

mTORC2 inhibition.

Experimental Protocols
Detailed methodologies are crucial for the replication and extension of scientific findings. Below

are summaries of key experimental protocols involving JR-AB2-011.

Cell Culture and Treatment
Cell Lines: Human chondrocytes, various leukemia/lymphoma cell lines (e.g., Karpas-299),

and glioblastoma cell lines (e.g., U87, LN229) have been used.[5][6][10]

Culture Conditions: Cells are typically cultured in appropriate media (e.g., DMEM/F12)

supplemented with fetal bovine serum (FBS) and antibiotics, and maintained at 37°C in a

humidified atmosphere with 5% CO₂.[10]

JR-AB2-011 Treatment: For in vitro assays, JR-AB2-011 is typically dissolved in DMSO to

create a stock solution, which is then diluted to the desired final concentration in cell culture

media.[4] Treatment durations and concentrations vary depending on the specific assay and

cell line, ranging from micromolar concentrations for hours to days.[3][5]

Western Blot Analysis for Signaling Pathway Modulation
This protocol is used to assess the phosphorylation status of key proteins in the mTORC2

signaling pathway.
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Figure 2: Western Blot Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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